Cas no 915921-27-6 (3-methyl-1-piperidin-4-ylbutan-1-ol)

• Product Name: 3-methyl-1-piperidin-4-ylbutan-1-ol
• CAS No: 915921-27-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD08059782
• CID: 1086253
• PubChem ID: 329775266
• Update Time: 2025-06-08

3-methyl-1-piperidin-4-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(piperidin-4-yl)butan-1-ol
• 3-Methyl-1-piperidin-4-ylbutan-1-ol
• 3-methyl-1-piperidin-4-ylbutan-1-ol(SALTDATA: FREE)
• 915921-27-6
• 3-Methyl-1-(4-piperidinyl)-1-butanol
• FT-0734985
• CHEMBL4583954
• 3-Methyl-1-piperidin-4-ylbutan-1-ol, AldrichCPR
• SB41271
• SCHEMBL21496299
• CHEMBRDG-BB 4005902
• MFCD08059782
• AKOS006280527
• DTXSID30660737
• BS-38547
• DA-18658
• 3-methyl-1-piperidin-4-ylbutan-1-ol

• MDL： MFCD08059782
• Inchi： 1S/C10H21NO/c1-8(2)7-10(12)9-3-5-11-6-4-9/h8-12H,3-7H2,1-2H3
• InChI Key： HGFKBMNAAHURFG-UHFFFAOYSA-N
• SMILES： OC(CC(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 171.16200
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.6

Experimental Properties

• Density: 0.923
• Boiling Point: 258.5°C at 760 mmHg
• Flash Point: 74.6°C
• Refractive Index: 1.462
• PSA: 32.26000
• LogP: 1.72180
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-methyl-1-piperidin-4-ylbutan-1-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-methyl-1-piperidin-4-ylbutan-1-ol

3-Methyl-1-piperidin-4-ylbutan-1-ol (CAS No. 915921-27-6): An Overview of Its Structure, Properties, and Applications

3-Methyl-1-piperidin-4-ylbutan-1-ol (CAS No. 915921-27-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-methyl-4-piperidinylbutan-1-ol, is characterized by its unique molecular structure, which includes a piperidine ring and a hydroxyl group. The combination of these functional groups endows the compound with a range of interesting chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 3-methyl-1-piperidin-4-ylbutan-1-ol is C₁₀H₂₀O, and its molecular weight is approximately 156.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of piperidine followed by the introduction of the hydroxyl group. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

One of the key features of 3-methyl-1-piperidin-4-ylbutan-1-ol is its solubility profile. The compound exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. This property is advantageous for formulating the compound into various dosage forms, such as tablets, capsules, and injectable solutions. Additionally, the hydroxyl group in the molecule can participate in hydrogen bonding, which can influence its interactions with biological targets.

In terms of biological activity, 3-methyl-1-piperidin-4-ylbutan-1-ol has been studied for its potential therapeutic applications. Recent research has focused on its effects on the central nervous system (CNS) and its ability to modulate neurotransmitter systems. For instance, studies have shown that the compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. This interaction suggests that 3-methyl-1-piperidin-4-ylbutan-1-ol may have potential as an antidepressant or anxiolytic agent.

Furthermore, 3-methyl-1-piperidin-4-ylbutan-1-ol has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings indicate that 3-methyl-1-piperidin-4-ylbutan-1-ol may be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-methyl-1-piperidin-4-y-lbutan-l-lol have also been studied to assess its suitability for clinical use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, and its metabolites are excreted via urine and feces.

In addition to its therapeutic potential, 3-methyl-l-piperidin-l-y-lbutan-l-lol has been explored for its use as a research tool in neuroscience and pharmacology. Its ability to selectively interact with specific receptors makes it a valuable probe for studying receptor function and signaling pathways. Researchers have used the compound to investigate the role of serotonin receptors in various neurological disorders, including depression, anxiety, and schizophrenia.

The safety profile of 3-methyl-l-piperidin-l-y-lbutan-l-lol has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, like any pharmaceutical agent, it is important to conduct thorough clinical trials to ensure its safety and efficacy in humans.

In conclusion, 3-methyl-l-piperidin-l-y-lbutan-l-lol (CAS No. 915921–27–6) is a promising compound with a diverse range of potential applications in medicine and research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.